4-chloro-2-iodo-6-(trifluoromethoxy)aniline
Overview
Description
4-Chloro-2-iodo-6-(trifluoromethoxy)aniline (CITA) is a versatile organic compound that has been extensively studied for its potential applications in a variety of fields. CITA is a highly reactive compound due to its high electron density, which makes it an attractive candidate for synthetic reactions. It has been used in a wide range of applications, including synthesis of pharmaceuticals, agrochemicals, and polymers. CITA has also been extensively studied for its potential as a catalyst for organic reactions.
Scientific Research Applications
4-chloro-2-iodo-6-(trifluoromethoxy)aniline has been extensively studied for its potential applications in a variety of fields. In pharmaceuticals, it has been used as a reagent in the synthesis of a variety of drugs and as a catalyst for organic reactions. In agrochemicals, 4-chloro-2-iodo-6-(trifluoromethoxy)aniline has been used as a reagent for the synthesis of pesticides and herbicides. In polymers, it has been used as a reagent for the synthesis of polymers and as a catalyst for polymerization reactions.
Mechanism of Action
The high electron density of 4-chloro-2-iodo-6-(trifluoromethoxy)aniline makes it a highly reactive compound. It is capable of undergoing a variety of organic reactions, including nucleophilic substitution, electrophilic addition, and elimination reactions. In addition, 4-chloro-2-iodo-6-(trifluoromethoxy)aniline is capable of catalyzing a variety of organic reactions, including the formation of carbon-carbon bonds and the formation of complex molecules.
Biochemical and Physiological Effects
4-chloro-2-iodo-6-(trifluoromethoxy)aniline has been studied for its potential biochemical and physiological effects. In vitro studies have shown that 4-chloro-2-iodo-6-(trifluoromethoxy)aniline has the potential to inhibit the growth of certain bacteria and fungi. In addition, 4-chloro-2-iodo-6-(trifluoromethoxy)aniline has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
4-chloro-2-iodo-6-(trifluoromethoxy)aniline is a highly reactive compound, which makes it an attractive candidate for synthetic reactions. It is relatively inexpensive and easy to obtain, and is stable in air and light. However, 4-chloro-2-iodo-6-(trifluoromethoxy)aniline is also highly toxic, and care must be taken when handling and storing it.
Future Directions
4-chloro-2-iodo-6-(trifluoromethoxy)aniline has potential applications in a wide range of fields, including pharmaceuticals, agrochemicals, and polymers. Further research is needed to explore the potential of 4-chloro-2-iodo-6-(trifluoromethoxy)aniline as a catalyst for organic reactions and to identify its potential biochemical and physiological effects. In addition, further research is needed to explore the potential of 4-chloro-2-iodo-6-(trifluoromethoxy)aniline as a reagent for the synthesis of complex molecules and to develop safer methods of handling and storing the compound.
Synthesis Methods
4-chloro-2-iodo-6-(trifluoromethoxy)aniline is synthesized by a two-step process, beginning with the reaction of aniline with chloroiodoform in the presence of an acid catalyst. The resulting intermediate is then treated with trifluoromethoxy aniline to yield 4-chloro-2-iodo-6-(trifluoromethoxy)aniline. The reaction is typically carried out at room temperature in an inert atmosphere.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-iodo-6-(trifluoromethoxy)aniline involves the introduction of a chloro group, an iodo group, and a trifluoromethoxy group onto aniline.", "Starting Materials": [ "Aniline", "4-chloro-2-iodophenol", "Sodium trifluoromethoxide", "Hydrochloric acid", "Sodium nitrite", "Hydrogen peroxide", "Sodium hydroxide", "Acetic acid", "Sodium acetate", "Ethanol" ], "Reaction": [ "Diazotization of aniline with sodium nitrite and hydrochloric acid to form diazonium salt", "Coupling of diazonium salt with 4-chloro-2-iodophenol in the presence of sodium acetate and acetic acid to form 4-chloro-2-iodoaniline", "Treatment of 4-chloro-2-iodoaniline with sodium trifluoromethoxide in ethanol to form 4-chloro-2-iodo-6-(trifluoromethoxy)aniline", "Oxidation of 4-chloro-2-iodo-6-(trifluoromethoxy)aniline with hydrogen peroxide in the presence of sodium hydroxide to remove any impurities" ] } | |
CAS RN |
1000802-17-4 |
Molecular Formula |
C7H4ClF3INO |
Molecular Weight |
337.5 |
Purity |
95 |
Origin of Product |
United States |
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